![molecular formula C5H3IN4 B1310063 6-Iodopurine CAS No. 2545-26-8](/img/structure/B1310063.png)
6-Iodopurine
Overview
Description
6-Iodopurine is a useful research compound. Its molecular formula is C5H3IN4 and its molecular weight is 246.01 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 25803. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
RNA Purine Architecture Modifications
6-Iodopurine is used as a versatile building block for modifying RNA purine architecture. It enables the construction of C-N, C-O, C-S bonds, and facilitates C-C bond formation via Suzuki-Miyaura cross-coupling. This chemical method is significant for the synthesis of various RNA modifications, especially in oligonucleotides containing specific structures (Xie et al., 2022).
Synthesis of Iodopurine Derivatives
Research has focused on synthesizing new 6- and 8-iodopurine derivatives through nucleophilic displacement, contributing to our understanding of iodine introduction into the purine ring. These derivatives have been screened for biological activity, particularly against lymphoid leukemia L-1210 (Koda, Biles, & Wolf, 1968).
Acyclic Nucleotide Analogues
This compound has been used in the synthesis of acyclic nucleotide analogues derived from 6-hetarylpurines. This involves cross-coupling reactions with hetaryl organometallic reagents, followed by deprotection, yielding compounds with potential antiviral and cytostatic activities (Hocek, Masojídková, & Holý, 1997).
Functionalisation of Purines
This compound is instrumental in the functionalisation of purines. Techniques like regiospecific lithiation/quenching sequences have been developed to achieve efficient synthesis and full characterisation of dihalogenopurines, crucial for further biochemical applications (Taddei, Kilian, Slawin, & Woollins, 2004).
Palladium-Catalyzed Cross-Coupling
This compound derivatives have been shown to be effective in palladium-catalyzed cross-coupling reactions with aryl iodides. This process extends to nucleosides, indicating its broad applicability in chemical synthesis (Stevenson, Prasad, Citineni, & Knochel, 1996).
Dimerization Reactions
Research has also explored the reductive dimerization of this compound derivatives, which can occur as a side reaction in Pd-catalyzed cross-coupling. Understanding this reaction is crucial for refining synthetic processes involving iodopurines (Tobrman & Dvořák, 2007).
Mechanism of Action
6-Iodopurine competes with hypoxanthine and guanine for the enzyme hypoxanthine-guanine phosphoribosyltransferase (HGPRTase) and is itself converted to thioinosinic acid (TIMP). TIMP inhibits several reactions that involve inosinic acid (IMP), such as the conversion of IMP to xanthylic acid (XMP) and the conversion of IMP to adenylic acid (AMP) via adenylosuccinate (SAMP) .
Safety and Hazards
Future Directions
6-Iodopurine has been used as a versatile building block for RNA purine architecture modifications . It has high reactivity and can be used for metal-free construction of C-N, C-O, and C-S bonds under mild conditions and C-C bond formation by Suzuki-Miyaura cross-coupling . This opens up possibilities for the synthesis of various RNA modifications, especially for oligonucleotides containing specific structures .
Properties
IUPAC Name |
6-iodo-7H-purine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3IN4/c6-4-3-5(9-1-7-3)10-2-8-4/h1-2H,(H,7,8,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIBFSSALYRLHPY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=NC2=C(N1)C(=NC=N2)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3IN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90180108 | |
Record name | Purine, 6-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90180108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2545-26-8 | |
Record name | 6-Iodo-9H-purine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2545-26-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Purine, 6-iodo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002545268 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Iodopurine | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=25803 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Purine, 6-iodo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90180108 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-iodopurine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.024 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What are the common synthetic applications of 6-Iodopurine?
A1: this compound serves as a versatile building block for creating modified purine derivatives. Its reactivity stems from the iodine atom at the 6-position, allowing for various chemical transformations. Key applications include:
Q2: Are there any notable side reactions associated with this compound in palladium-catalyzed reactions?
A2: Yes, a significant side reaction observed is reductive dimerization. In the presence of a palladium catalyst and a base, this compound can form 6,6'-dimers. This dimerization is particularly prevalent with phosphine-free catalysts or those containing specific phosphines and can compete with desired cross-coupling reactions [, ].
Q3: Can this compound be used to synthesize biologically relevant molecules?
A3: Yes, this compound has been successfully employed in synthesizing various biologically relevant molecules. For example, it has been used to prepare:
- (Purin-6-yl)alanines: These are a new class of amino acid-nucleobase conjugates synthesized through palladium-catalyzed cross-coupling reactions of protected iodozincalanines with this compound derivatives [].
- Acyclic nucleotide analogues: Researchers synthesized acyclic nucleotide analogues derived from 6-hetarylpurines using palladium-catalyzed cross-coupling of 9-[2-(diethoxyphosphonylmethoxy)ethyl]-6-iodopurine with various organometallic reagents [, ].
- 6-Perfluoroalkylpurine derivatives: These derivatives, including bases, nucleosides, and acyclic nucleotide analogues, were synthesized using a copper iodide/potassium fluoride mediated perfluoroalkylation reaction of 6-Iodopurines with trimethyl(perfluoroalkyl)silanes [].
Q4: What is the molecular formula and molecular weight of this compound?
A4: The molecular formula of this compound is C5H3IN4, and its molecular weight is 278.04 g/mol.
Q5: Are there any studies investigating the stability of this compound?
A5: While specific stability studies on this compound are limited within the provided research, it's known that halogenated purines, in general, can be sensitive to light and heat.
Q6: Has this compound been used in any biological studies?
A7: One study investigated the substrate specificity of adenine aminohydrolases from Azotobacter vinelandii and Candida utilis. The research revealed that these enzymes could catalyze the replacement of the iodine atom in this compound with a hydroxyl group, highlighting its potential as a substrate for enzymatic modification [].
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